2-[4-(2-Furoyloxy)phenyl]-2-oxoethyl 1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate

• Molecular Formula: C26H23NO7
• Molecular Weight: 461.5 g/mol
• IUPAC Name: [2-[4-(furan-2-carbonyloxy)phenyl]-2-oxoethyl] 1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C26H23NO7/c1-16-5-6-17(2)21(12-16)27-14-19(13-24(27)29)25(30)33-15-22(28)18-7-9-20(10-8-18)34-26(31)23-4-3-11-32-23/h3-12,19H,13-15H2,1-2H3
• InChI Key: CGPDVFRRHVAADB-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)N2CC(CC2=O)C(=O)OCC(=O)C3=CC=C(C=C3)OC(=O)C4=CC=CO4

Description

2-[4-(2-Furoyloxy)phenyl]-2-oxoethyl 1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have a unique mechanism of action and biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 2-[4-(2-Furoyloxy)phenyl]-2-oxoethyl 1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate is not fully understood, but it is believed to act as a modulator of certain enzymes and receptors in the body. It may also have direct effects on cellular signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. It has been shown to modulate the activity of certain enzymes and receptors in the body, and may also have direct effects on cellular signaling pathways. These effects may have implications for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-(2-Furoyloxy)phenyl]-2-oxoethyl 1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate in lab experiments is its unique mechanism of action and biochemical and physiological effects. However, there are also limitations to its use, such as its potential toxicity and the need for further investigation into its safety and efficacy.

Future Directions

There are many potential future directions for research on 2-[4-(2-Furoyloxy)phenyl]-2-oxoethyl 1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate. One area of interest is its potential as a therapeutic agent for various diseases. It may also be useful as a tool for studying the function of certain enzymes and receptors in the body. Further investigation is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 2-[4-(2-Furoyloxy)phenyl]-2-oxoethyl 1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate involves several steps. The starting materials are 2-furoic acid, 2,5-dimethylphenylacetic acid, and 3-pyrrolidinecarboxylic acid. These are reacted with thionyl chloride to form the corresponding acid chlorides, which are then reacted with the appropriate amine and ester to form the final product.

Scientific Research Applications

2-[4-(2-Furoyloxy)phenyl]-2-oxoethyl 1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate has been studied for its potential applications in scientific research. One area of interest is its potential as a tool for studying the function of certain enzymes and receptors in the body. It has also been investigated for its potential as a therapeutic agent for various diseases.